2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid

• IUPAC Name: 2-chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid
• InChI: InChI=1S/C13H16ClNO4S/c1-13(2)5-6-15(8-13)20(18,19)9-3-4-10(12(16)17)11(14)7-9/h3-4,7H,5-6,8H2,1-2H3,(H,16,17)
• InChI Key: MESGRACBKPXUNT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C1)S(=O)(=O)C2=CC(=C(C=C2)C(=O)O)Cl)C
• Molecular Formula: C13H16ClNO4S
• Molecular Weight: 317.79 g/mol

Description

2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid, also known as CPB, is a sulfonamide compound that has been extensively studied for its potential applications in the field of medicinal chemistry. CPB is a potent inhibitor of carbonic anhydrase IX (CAIX), which is a transmembrane protein that is overexpressed in many types of cancer cells. Due to its ability to selectively target CAIX, CPB has been identified as a promising candidate for the development of new cancer therapies.

Mechanism of Action

2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid exerts its anti-cancer effects by inhibiting the activity of CAIX, which is upregulated in many types of cancer cells. CAIX plays a critical role in regulating the pH of cancer cells, which is necessary for their survival and proliferation. By inhibiting CAIX, this compound disrupts the pH balance of cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of CAIX activity, the induction of apoptosis (programmed cell death), and the suppression of tumor growth. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid as a research tool is its selectivity for CAIX, which allows researchers to study the role of this protein in cancer biology. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are many potential future directions for research on 2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid and its applications in cancer treatment. One area of interest is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of interest is the identification of biomarkers that can predict which patients are most likely to benefit from this compound treatment. Finally, there is a need for further studies to explore the potential of this compound in combination with other cancer therapies.

Synthesis Methods

2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid can be synthesized using a multistep process that involves the reaction of 2-chloro-4-nitrobenzoic acid with 3,3-dimethylpyrrolidine, followed by the addition of a sulfonamide group. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

2-Chloro-4-(3,3-dimethylpyrrolidin-1-yl)sulfonylbenzoic acid has been the subject of numerous studies aimed at exploring its potential applications in cancer treatment. In particular, this compound has been shown to be effective against a variety of cancer cell lines, including breast, lung, and colon cancer. Studies have also demonstrated that this compound can enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.